4-(4-((2,5-Difluorobenzyl)sulfonyl)piperazin-1-yl)-5-methylpyrimidine

• IUPAC Name: 4-[4-[(2,5-difluorophenyl)methylsulfonyl]piperazin-1-yl]-5-methylpyrimidine
• InChI: InChI=1S/C16H18F2N4O2S/c1-12-9-19-11-20-16(12)21-4-6-22(7-5-21)25(23,24)10-13-8-14(17)2-3-15(13)18/h2-3,8-9,11H,4-7,10H2,1H3
• InChI Key: WTYANXFOEYUZAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CN=C1N2CCN(CC2)S(=O)(=O)CC3=C(C=CC(=C3)F)F
• Molecular Formula: C16H18F2N4O2S
• Molecular Weight: 368.4 g/mol

Description

The compound “4-(4-((2,5-Difluorobenzyl)sulfonyl)piperazin-1-yl)-5-methylpyrimidine” is a chemical compound with the molecular formula C16H18F2N4O2S. It has an average mass of 368.401 Da and a monoisotopic mass of 368.111847 Da.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyrimidine ring which is substituted at the 5-position with a methyl group and at the 4-position with a piperazine ring. The piperazine ring is further substituted at the 4-position with a sulfonyl group that is attached to a 2,5-difluorobenzyl group.

Scientific Research Applications

Antimicrobial Properties

• A series of compounds derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid, which shares structural similarities with the compound , demonstrated moderate to good activities against tested Gram-positive, Gram-negative bacterial strains, and fungal strains (Jadhav et al., 2017).
• Another study synthesized a Schiff base derived from Sulphamerazine Drug, which displayed potent antibacterial and antifungal activity (Othman et al., 2019).

Cancer Research

• Substituted 2-amino-7-((6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-yl)oxy)-4-phenyl-4H-chromene-3-carbonitriles showed better anti-proliferative activities against human breast cancer cell lines than curcumin, a known drug, suggesting the potential in cancer treatment (Parveen et al., 2017).

Anti-inflammatory and Anthelmintic Activities

• Novel methylpyrimidine sulfonyl piperazines demonstrated antibacterial, anthelmintic, and anti-inflammatory activities, suggesting a broad range of medicinal applications (Mohan et al., 2014).

Drug Development and Synthesis

• The synthesis of various piperazine derivatives, including compounds structurally related to the one , has shown potential in the development of new drugs for various diseases (Wu Qi, 2014).

Molecular Docking Studies

• Molecular modeling studies of synthesized compounds, including those with structural similarities to the compound , have shown significant binding affinities, indicating potential for drug development (R. Othman et al., 2019).